6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C8H7ClN6O/c9-6-2-1-5(3-10-6)8(16)11-4-7-12-14-15-13-7/h1-3H,4H2,(H,11,16)(H,12,13,14,15)
• InChI Key: UJRNZPRPQOHQTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCC2=NNN=N2)Cl
• Molecular Formula: C8H7ClN6O
• Molecular Weight: 238.63 g/mol

Description

6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, also known as CP-471, 474 or ACP-105, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was first synthesized in 2004 by the pharmaceutical company Acadia Pharmaceuticals as a potential treatment for muscle wasting and osteoporosis. Since then, it has been the subject of several scientific studies that have investigated its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, 474 works by selectively binding to androgen receptors in the body, which are primarily found in muscle and bone tissue. By binding to these receptors, it activates the signaling pathways that promote muscle and bone growth, while minimizing the unwanted side effects associated with traditional androgen therapy.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, 474 can increase muscle mass and strength, improve bone density and reduce the risk of fractures, and improve overall physical performance. It has also been shown to have a favorable safety profile, with minimal side effects compared to traditional androgen therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, 474 is its selectivity for androgen receptors, which allows for targeted muscle and bone growth without the unwanted side effects associated with traditional androgen therapy. However, its use in lab experiments is limited by its high cost and limited availability, which can make it difficult to conduct large-scale studies.

Future Directions

For research include investigating its long-term safety profile, exploring its potential as a treatment for other hormone-related disorders, and developing more cost-effective methods for synthesis and production.

Synthesis Methods

The synthesis of 6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, 474 involves a series of chemical reactions that start with the reaction of 6-chloronicotinic acid with thionyl chloride to form 6-chloronicotinoyl chloride. This intermediate is then reacted with 2-azido-1-(5-methyltetrazol-2-yl)ethanone to produce the key intermediate, 6-chloro-N-(2H-tetrazol-5-ylmethyl)nicotinamide. This intermediate is further reacted with 2-amino-2-methyl-1-propanol to yield the final product, 6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide.

Scientific Research Applications

6-chloro-N-(2H-tetrazol-5-ylmethyl)pyridine-3-carboxamide, 474 has been extensively studied for its potential applications in the treatment of muscle wasting, osteoporosis, and other disorders that affect muscle and bone mass. It has also been investigated for its potential use in the treatment of prostate cancer, breast cancer, and other hormone-related cancers.